Cas no 1448048-17-6 (2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine)

• Product Name: 2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine
• CAS No: 1448048-17-6
• MF: C₁₄H₁₂ClN₃O₃S
• MW: 337.781380653381
• CID: 6239553
• PubChem ID: 71809460
• Update Time: 2025-06-10

2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine
• AKOS024564985
• 2-[3-(4-CHLOROBENZENESULFONYL)AZETIDINE-1-CARBONYL]PYRAZINE
• (3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)(pyrazin-2-yl)methanone
• 1448048-17-6
• CHEMBL3440405
• F6442-2636
• [3-(4-chlorophenyl)sulfonylazetidin-1-yl]-pyrazin-2-ylmethanone

• Inchi： 1S/C14H12ClN3O3S/c15-10-1-3-11(4-2-10)22(20,21)12-8-18(9-12)14(19)13-7-16-5-6-17-13/h1-7,12H,8-9H2
• InChI Key： JWBRBRNKTGUJJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C(C2C=NC=CN=2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 337.0287901g/mol
• Monoisotopic Mass: 337.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.6Ų

Additional information on 2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine

Introduction to 2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine (CAS No. 1448048-17-6)

2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1448048-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a pyrazine core conjugated with an azetidine ring and a 4-chlorobenzenesulfonyl substituent. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine consists of a pyrazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms, linked to an azetidine ring—a five-membered saturated heterocycle with one nitrogen atom. The presence of the 4-chlorobenzenesulfonyl group at the 2-3 position further enhances its reactivity and potential biological activity. This arrangement allows for multiple possible interactions with biological targets, making it an attractive candidate for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyrazine and azetidine moieties. Pyrazine derivatives are well-known for their role in various therapeutic applications, including antiviral, antibacterial, and anticancer agents. The azetidine ring, on the other hand, is less explored but has shown promise in modulating enzyme activities and receptor interactions. The combination of these two heterocyclic systems in 2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine suggests a multifaceted approach to drug design.

The 4-chlorobenzenesulfonyl group introduces a polar and electron-withdrawing moiety, which can influence both the electronic properties and solubility of the compound. This feature is particularly useful in medicinal chemistry, as it allows for fine-tuning of pharmacokinetic parameters such as bioavailability and metabolic stability. Additionally, the sulfonyl group is often employed in drug design due to its ability to enhance binding affinity through hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine may interact with proteins involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its structural features suggest that it could modulate enzymes such as kinases and phosphodiesterases, which are key targets in oncology research.

The synthesis of 2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the azetidine ring through cycloaddition reactions, followed by sulfonylation at the designated positions using appropriate chlorosulfonic acid derivatives. The introduction of the pyrazine moiety typically involves condensation reactions between hydrazines and ketones or aldehydes under controlled conditions.

One of the challenges in working with this compound is its sensitivity to environmental conditions such as moisture and light, which can affect its stability during storage and handling. Therefore, it is essential to employ inert conditions and appropriate storage solutions to maintain its integrity. Advances in synthetic methodologies have led to improved techniques for handling sensitive intermediates, ensuring that researchers can work with high-purity materials throughout their investigations.

In conclusion, 2-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylpyrazine (CAS No. 1448048-17-6) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. The combination of a pyrazine ring, an azetidine moiety, and a 4-chlorobenzenesulfonyl substituent offers multiple opportunities for designing drugs targeting various diseases. As research in this area continues to progress, further insights into the pharmacological properties of this compound are expected to emerge, paving the way for new therapeutic interventions.